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Compound of Interest

Compound Name:
2-Amino-isonicotinic acid

hydrazide

Cat. No.: B1267408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
amino-isonicotinic acid hydrazide, a key chemical intermediate in the synthesis of various

pharmaceutical compounds. The following sections detail its characteristic nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental

protocols for their acquisition. This information is crucial for the unambiguous identification,

purity assessment, and structural elucidation of this compound in research and development

settings.

Spectroscopic Data Summary
The empirical formula for 2-amino-isonicotinic acid hydrazide is C₆H₈N₄O, with a molecular

weight of 152.15 g/mol . The structural and spectroscopic data are summarized in the tables

below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available - - -

Data not available - - -

Data not available - - -

Data not available - - -

Data not available - - -

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm Assignment

Data not available -

Data not available -

Data not available -

Data not available -

Data not available -

Data not available -

Note: Specific experimental data for ¹H and ¹³C NMR of 2-amino-isonicotinic acid hydrazide
is not readily available in the public domain as of the last update. The tables are provided as a

template for expected signals based on the chemical structure.

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

Data not available -
N-H stretching (hydrazide,

amine)

Data not available - C=O stretching (amide I)

Data not available - N-H bending (amide II)

Data not available -
C=N, C=C stretching (pyridine

ring)

Data not available - C-N stretching

Note: Specific peak positions and intensities for the IR spectrum of 2-amino-isonicotinic acid
hydrazide are not detailed in the available literature. The table indicates the expected

characteristic absorption bands.

Mass Spectrometry (MS)
m/z Relative Abundance (%) Assignment

Data not available - [M]⁺

Data not available - Fragment ions

Note: The mass spectrum of 2-amino-isonicotinic acid hydrazide is not publicly available.

The table is a placeholder for the molecular ion and potential fragment ions.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for

aromatic hydrazides like 2-amino-isonicotinic acid hydrazide.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 2-amino-isonicotinic acid
hydrazide in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).
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¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Typical parameters include a 30-degree pulse angle, a spectral width of 10-15 ppm, a

relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good

signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Typical parameters include a larger spectral width (e.g., 0-200 ppm) and a longer

acquisition time or a greater number of scans compared to ¹H NMR due to the lower

natural abundance of ¹³C.

FT-IR Spectroscopy
Sample Preparation (Solid State):

KBr Pellet Method: Mix a small amount of the finely ground sample (1-2 mg) with

approximately 100-200 mg of dry potassium bromide (KBr). Press the mixture into a thin,

transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal and apply pressure to ensure good contact.

Instrumentation: Use a Fourier-transform infrared (FT-IR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample holder or the clean ATR crystal.

Place the prepared sample in the spectrometer and record the sample spectrum.

The final spectrum is typically presented in terms of transmittance or absorbance versus

wavenumber (cm⁻¹).
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Mass Spectrometry (Electron Ionization - EI)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography (if the

compound is sufficiently volatile and thermally stable).

Ionization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) in the

ion source. This causes the molecule to ionize and fragment.

Mass Analysis: Separate the resulting positively charged ions and fragments based on their

mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the ions to generate a mass spectrum, which is a plot of relative ion

abundance versus m/z.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the complete spectroscopic

characterization of 2-amino-isonicotinic acid hydrazide.
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Caption: Workflow for the spectroscopic characterization of 2-amino-isonicotinic acid
hydrazide.
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To cite this document: BenchChem. [Spectroscopic Profile of 2-Amino-isonicotinic Acid
Hydrazide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267408#spectroscopic-data-nmr-ir-mass-spec-of-2-
amino-isonicotinic-acid-hydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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